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Compound of Interest

Compound Name: SG2057

Cat. No.: B1681650 Get Quote

Application Notes and Protocols: SG2057
Compound
For Researchers, Scientists, and Drug Development Professionals

1. Introduction

SG2057 is a potent, pentyldioxy-linked pyrrolobenzodiazepine (PBD) dimer with significant

antitumor activity.[1] It functions as a DNA minor groove binding agent, inducing both

interstrand and intrastrand DNA cross-links, which ultimately leads to cell death.[1][2] With a

mean GI50 of 212 pM across a panel of human tumor cell lines, SG2057 is a highly cytotoxic

compound requiring careful handling and storage to ensure its stability, efficacy, and the safety

of laboratory personnel.[2][3] These application notes provide detailed guidelines for the proper

handling and storage of SG2057.

2. Compound Information
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Property Value

CAS Number 260417-62-7[1][2]

Chemical Formula C33H36N4O6[1]

Molecular Weight 584.66 g/mol [1]

Appearance Not specified in provided results

3. Handling and Storage Guidelines

Proper handling and storage are critical for maintaining the integrity of SG2057 and ensuring

user safety.

3.1. Shipping and Receiving

SG2057 is typically shipped at ambient temperature as a non-hazardous chemical and is stable

for several weeks under normal shipping conditions.[1] Upon receipt, the vial should be

inspected for any damage.

3.2. Storage Conditions

The recommended storage conditions for SG2057 are summarized in the table below.

Form Condition Temperature Duration
Special
Instructions

Solid Short-term 0 - 4 °C Days to weeks
Keep dry and

dark.[1]

Long-term -20 °C Months to years
Keep dry and

dark.[1]

Stock Solution Long-term -80 °C Up to 6 months
Stored under

nitrogen.[2]

Short-term -20 °C Up to 1 month
Stored under

nitrogen.[2]
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WARNING: This product is for research use only and is not intended for human or veterinary

use.[1]

4. Experimental Protocols

4.1. Preparation of Stock Solutions

To prevent degradation from repeated freeze-thaw cycles, it is recommended to prepare

aliquots of the stock solution.[2] The following protocols can be used to prepare SG2057 for in

vivo studies.

Protocol 1: Aqueous Formulation[2]

Add solvents in the following order:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL (4.28 mM).[2]

Protocol 2: Oil-based Formulation[2]

Add solvents in the following order:

10% DMSO

90% Corn Oil

This protocol should also yield a clear solution with a solubility of at least 2.5 mg/mL (4.28

mM).[2]

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or

sonication can be used to aid dissolution.[2]
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5. Safety Precautions

SG2057 is a highly potent cytotoxic agent.[3] Despite one Safety Data Sheet classifying a

product with a matching number as "Not a hazardous substance or mixture," it is crucial to

handle this compound with extreme care in a laboratory setting designed for potent

compounds.[4] Standard personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, should be worn at all times. All handling of the solid compound and

concentrated solutions should be performed in a chemical fume hood.

6. Visualized Workflows

6.1. Handling and Storage Workflow
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Storage Options

Solution Storage
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Inspect Vial for Damage
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Prepare Stock Solution
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-20°C
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Long-term need

Store Stock Solution Aliquots

-20°C
(up to 1 month)

-80°C
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Use in Experiment
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Caption: Workflow for receiving, storing, and preparing SG2057.
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6.2. Solution Preparation Decision Tree

Start Solution Preparation

Choose Vehicle for In Vivo Study

Aqueous Formulation:
10% DMSO

40% PEG300
5% Tween-80
45% Saline

Aqueous

Oil-based Formulation:
10% DMSO

90% Corn Oil

Oil

Dissolve SG2057

Is Solution Clear?

Apply Gentle Heat/
Sonication

No

Aliquot and Store

Yes

Click to download full resolution via product page

Caption: Decision tree for preparing SG2057 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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